4-methyl-2-(3-pyridinyl)-5-{[3-(4-pyridinyl)-1-azetidinyl]carbonyl}pyrimidine

• IUPAC Name: (4-methyl-2-pyridin-3-ylpyrimidin-5-yl)-(3-pyridin-4-ylazetidin-1-yl)methanone
• InChI: InChI=1S/C19H17N5O/c1-13-17(10-22-18(23-13)15-3-2-6-21-9-15)19(25)24-11-16(12-24)14-4-7-20-8-5-14/h2-10,16H,11-12H2,1H3
• InChI Key: DGWLLWBKLBEHTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)N2CC(C2)C3=CC=NC=C3)C4=CN=CC=C4
• Molecular Formula: C19H17N5O
• Molecular Weight: 331.4 g/mol

Description

4-methyl-2-(3-pyridinyl)-5-{[3-(4-pyridinyl)-1-azetidinyl]carbonyl}pyrimidine is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is a pyrimidine derivative that is known to have a variety of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments.

Mechanism of Action

The mechanism of action of 4-methyl-2-(3-pyridinyl)-5-{[3-(4-pyridinyl)-1-azetidinyl]carbonyl}pyrimidine is not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a variety of biochemical and physiological effects, including changes in cell signaling pathways and alterations in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Some of these effects include inhibition of cell proliferation, induction of apoptosis, and modulation of cell signaling pathways. This compound has also been shown to have anti-inflammatory and anti-angiogenic properties, making it a promising candidate for use in cancer research and other areas of biomedical research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methyl-2-(3-pyridinyl)-5-{[3-(4-pyridinyl)-1-azetidinyl]carbonyl}pyrimidine in laboratory experiments is its versatility. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a variety of research areas. However, one limitation of using this compound is its complexity. The synthesis of this compound is a complex process that requires specialized knowledge and equipment.

Future Directions

There are many potential future directions for research involving 4-methyl-2-(3-pyridinyl)-5-{[3-(4-pyridinyl)-1-azetidinyl]carbonyl}pyrimidine. Some possible areas of research include:
1. Further exploration of the compound's mechanism of action and its effects on cell signaling pathways.
2. Investigation of the compound's potential use in cancer research and other areas of biomedical research.
3. Development of new synthesis methods for this compound that are more efficient and cost-effective.
4. Examination of the compound's potential use as a therapeutic agent for a variety of diseases and conditions.
5. Investigation of the compound's potential use in drug discovery and development.
Overall, this compound is a promising compound that has many potential applications in scientific research. Further exploration of this compound and its effects could lead to new discoveries and advancements in a variety of research areas.

Synthesis Methods

The synthesis of 4-methyl-2-(3-pyridinyl)-5-{[3-(4-pyridinyl)-1-azetidinyl]carbonyl}pyrimidine is a complex process that involves several steps. One common method for synthesizing this compound involves the use of a series of chemical reactions that begin with the reaction of 2-aminopyridine with ethyl acetoacetate. This reaction produces a pyridine derivative that is then reacted with 4-bromopyridine to produce a pyrimidine intermediate. The final step in the synthesis process involves the reaction of the pyrimidine intermediate with an azetidine derivative to produce the final product.

Scientific Research Applications

4-methyl-2-(3-pyridinyl)-5-{[3-(4-pyridinyl)-1-azetidinyl]carbonyl}pyrimidine has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments. Some of the areas in which this compound has been studied include cancer research, neurobiology, and drug discovery.